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The following table summarizes the key physical and chemical properties of 3-pentanethiol as found in the

literature.
Property Value Unit Source | Notes
CAS Number 616-31-9 - [1][2] [3]
Molecular CsH1,S - (1] [4]
Formula
Molecular 104.21 g/mol [1] [4]
Weight
Density 0.824 - 0.836 glcm® @ [3]

25°C

Boiling Point 105 - 113 °C [3]114]
Flash Point 15 °C Estimated [3]
Refractive Index 1.444 -1.448 @ 20°C [3]

LogP (olw) 2.10-2.81

Estimated [2] [3]
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Property Value Unit Source | Notes
Solubility in ~599.2 mg/L @ Estimated [3]
Water 25°C
Vapor Pressure ~35.0 mmHg @ Estimated [3]

25°C
Odor Sulfurous, gassy, durian-like, fruity, - At 0.10% in propylene
Description roasted, savory glycol [3]

Detailed Synthesis Protocol

A published synthesis method for 3-pentanethiol (pentane-3-thiol) is reproduced below, which yielded the
product at 71% [1].
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Pentan-3-ol

Reagent 1: p-toluenesulfonyl chloride
eagent 2: pyridine, 0°C to RT, overnight

Pentan-3-yl 4-methylbenzenesulfonate

Reagent 1: Potassium thioacetate
Solvent: DMF
Conditions: 80°C, 2 hours

v
S-(pentan-3-yl) ethanethioate

Reagent 1: Lithium aluminium hydride
Solvent: Anhydrous diethyl ether
Conditions: 0°C to RT, 2 hours

Click to download full resolution via product page

Step 1: Synthesis of Pentan-3-yl 4-methylbenzenesulfonate

¢ Procedure: To a solution of pentan-3-ol (5.7 g, 60 mmol) in anhydrous pyridine (40 mL), p-
toluenesulfonyl chloride (13.6 g, 66 mmol) was added slowly at 0°C. The mixture was warmed to
room temperature and stirred overnight. Hexane (30 mL) was added, and the solution was filtered.
The solid was washed with hexane (30 mL). The combined organic layers were washed with aqueous
hydrochloric acid (5N, 2 x 30 mL). After drying over anhydrous sodium sulfate and filtration, the
solvent was removed by rotary evaporation to yield the product as a white solid (11.7 g, 86% yield)

[1].

Step 2: Synthesis of S-(pentan-3-yl) ethanethioate
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¢ Procedure: Potassium thioacetate (5.71 g, 50 mmol) was dissolved in dimethylformamide (DMF, 20
mL). Pentan-3-yl 4-methylbenzenesulfonate (11.4 g, 50 mmol) was added, and the solution was
stirred at 80°C for 2 hours. A saturated aqueous sodium chloride solution (100 mL) was added. The
agueous solution was extracted with diethyl ether (3 x 100 mL), and the combined organic layers
were washed with saturated aqueous sodium chloride solution (5 x 50 mL). After drying over
anhydrous sodium sulfate and filtration, the solvent was removed by rotary evaporation to give the
product as a red oil (5.6 g, 72% yield) [1].

¢ 'H NMR Data: (400 MHz, CDClIs): 4 3.38-3.31 (m, 1H), 2.25 (s, 3H), 1.64-1.45 (m, 4H), 0.87 (t, J=7.4
Hz, 6H) ppm [1].

Step 3: Synthesis of Pentane-3-thiol

e Procedure: The thioester intermediate, S-(pentan-3-yl) ethanethioate (5.6 g, 38 mmol), was
dissolved in anhydrous diethyl ether (15 mL). A suspension of lithium aluminum hydride (2.81 g, 76
mmol) in anhydrous diethyl ether (20 mL) was added slowly at 0°C. The solution was stirred for 2
hours at room temperature. Saturated aqueous ammonium chloride solution (20 mL) was added
slowly at 0°C, followed by Na2SOa4. The mixture was stirred for 10 minutes and then filtered through a
Celite pad. The filter cake was washed with diethyl ether (3 x 20 mL). The filtrate was concentrated in
vacuo under low temperature to give the product, pentane-3-thiol, as a colorless oil (2.78 g, 71%
yield), which was used in the next step without further purification [1].

Potential Research Directions in Materials Science

While direct applications are not documented, the properties of 3-pentanethiol suggest several potential

research avenues:

¢ Ligand and Precursor Chemistry: Its structure could be exploited as a ligand for metal-organic
frameworks (MOFs) or nanoparticles, or as a building block for more complex sulfur-containing
polymers [5] [6].

o Surface Modification: The thiol group's affinity for metal surfaces could be investigated for creating
self-assembled monolayers (SAMs) on gold or other surfaces to modify wettability or adhesion.

¢ Functional Bioisosteres: The broader class of thiols is recognized as important in pharmaceutical
design. 3-Pentanethiol could serve as a precursor for novel bioisosteres, similar to the sulfur-
functionalized bicyclo[1.1.1]pentanes mentioned in one source [6].

Handling and Safety
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Based on its properties, note the following handling considerations:

¢ Flammability: The low flash point (15°C) classifies it as a highly flammable liquid [3].

e Odor: The strong, sulfurous odor requires use within a well-ventilated fume hood [3].

e General Handling: Standard practices for handling thiols should be followed, including the use of
appropriate personal protective equipment (PPE).

How to Proceed with Research

The lack of direct applications means that pioneering work is needed. To explore its potential:

¢ Reproduce the Synthesis: The protocol above provides a starting point for obtaining the pure
compound.

e Consult Brolier Literature: Investigate applications of structurally similar alkanethiols in surface
science, polymer chemistry, and catalysis.

e Empirical Testing: Design experiments to test its performance in your target application, such as a
ligand in catalysis or a monomer in polymer synthesis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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materials-science-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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